Cas no 54769-36-7 (1-(Benzoyloxy)-1H-1,2,3-benzotriazole)

1-(Benzoyloxy)-1H-1,2,3-benzotriazole structure
54769-36-7 structure
Product Name:1-(Benzoyloxy)-1H-1,2,3-benzotriazole
CAS No:54769-36-7
MF:C13H9N3O2
MW:239.229462385178
CID:942789
PubChem ID:555244
Update Time:2025-04-19

1-(Benzoyloxy)-1H-1,2,3-benzotriazole Chemical and Physical Properties

Names and Identifiers

    • 1-(Benzoyloxy)-1H-1,2,3-benzotriazole
    • benzotriazol-1-yl benzoate
    • 1-(benzoyloxy)-benzotriazole
    • 1,2,3-Benzotriazole-1-benzoate
    • 1H-benzo[d][1,2,3]triazol-1-yl benzoate
    • 1H-benzotriazol-1-yl benzoate
    • 1-N-(benzoyloxy)benzotriazole
    • AC1LBC97
    • AG-J-46352
    • benzoic acid 1H-benzotriazol-1-yl ester
    • CHEMBL1288690
    • CTK1G8141
    • KB-215643
    • 1-benzoyloxybenzotriazole
    • 1-benzoyloxy-1,2,3-benzotriazole
    • 54769-36-7
    • benzoic acid benzotriazol-1-yl ester
    • SCHEMBL1779820
    • 1-(Benzoyloxy)-1H-1,2,3-benzotriazole #
    • DTXSID70339293
    • DB-362941
    • Inchi: 1S/C13H9N3O2/c17-13(10-6-2-1-3-7-10)18-16-12-9-5-4-8-11(12)14-15-16/h1-9H
    • InChI Key: CENQUTVRMPTFCN-UHFFFAOYSA-N
    • SMILES: O(C(C1C=CC=CC=1)=O)N1C2C=CC=CC=2N=N1

Computed Properties

  • Exact Mass: 239.06957
  • Monoisotopic Mass: 239.069476538g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 305
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 57Ų

Experimental Properties

  • PSA: 57.01
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